molecular formula C13H21NO B13293868 {2-[(2-Methylpentyl)amino]phenyl}methanol

{2-[(2-Methylpentyl)amino]phenyl}methanol

Cat. No.: B13293868
M. Wt: 207.31 g/mol
InChI Key: INTNBUDKTADLGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

{2-[(2-Methylpentyl)amino]phenyl}methanol is a secondary amine derivative featuring a phenylmethanol backbone substituted with a 2-methylpentylamino group at the ortho position. Its molecular formula is C₁₃H₂₁NO, with a molecular weight of 207.31 g/mol (calculated).

No direct biological activity data for this compound are available in the evidence, though structurally related molecules have demonstrated bioactive properties, such as anti-inflammatory or receptor-binding capabilities .

Properties

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

[2-(2-methylpentylamino)phenyl]methanol

InChI

InChI=1S/C13H21NO/c1-3-6-11(2)9-14-13-8-5-4-7-12(13)10-15/h4-5,7-8,11,14-15H,3,6,9-10H2,1-2H3

InChI Key

INTNBUDKTADLGI-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)CNC1=CC=CC=C1CO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(2-Methylpentyl)amino]phenyl}methanol typically involves the nucleophilic aromatic substitution of a suitable aryl halide with a nucleophile. One common method is the reaction of 2-bromo-1-(2-methylpentyl)benzene with sodium hydroxide in the presence of a suitable solvent . The reaction is carried out under reflux conditions to ensure complete substitution.

Industrial Production Methods

Industrial production of {2-[(2-Methylpentyl)amino]phenyl}methanol often involves large-scale synthesis using similar nucleophilic aromatic substitution reactions. The process is optimized for yield and purity, with careful control of reaction conditions such as temperature, pressure, and solvent choice to maximize efficiency .

Chemical Reactions Analysis

Types of Reactions

{2-[(2-Methylpentyl)amino]phenyl}methanol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

{2-[(2-Methylpentyl)amino]phenyl}methanol has a wide range of applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

    Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of {2-[(2-Methylpentyl)amino]phenyl}methanol involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares {2-[(2-Methylpentyl)amino]phenyl}methanol with analogous compounds, emphasizing structural variations, molecular properties, and reported applications:

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Key Structural Features Reported Applications/Properties
{2-[(2-Methylpentyl)amino]phenyl}methanol Not explicitly provided C₁₃H₂₁NO 207.31 Ortho-substituted phenylmethanol with 2-methylpentylamino Discontinued research chemical; no direct activity data
(2-Amino-3-methylphenyl)methanol 273749-25-0 C₈H₁₁NO 137.18 Amino and methyl groups at positions 2 and 3 on phenylmethanol High structural similarity (0.97); no activity data
2-[(2-Aminophenyl)(methyl)amino]ethanol 103763-87-7 C₉H₁₄N₂O 166.22 Ethanol backbone with methylamino and aminophenyl groups Intermediate in organic synthesis; no bioactivity data
(2-((3-Methylcyclopentyl)amino)phenyl)methanol 1343599-27-8 C₁₃H₁₉NO 205.30 Cyclopentylamino substituent instead of linear alkyl chain Pharmaceutical intermediate; limited commercial data
2-({[4-(propan-2-yl)phenyl]amino}methyl)phenol 183861-00-9 C₁₆H₁₉NO 241.33 Phenol derivative with isopropylphenylamino group No specific applications reported

Key Structural and Functional Differences

Substituent Effects on Solubility and Reactivity: The 2-methylpentyl chain in the target compound introduces steric bulk and lipophilicity compared to smaller substituents (e.g., methyl or cyclopentyl groups in analogs ). This may enhance membrane permeability in biological systems but reduce aqueous solubility. Hydroxyl vs.

Bioactivity Trends: While the target compound lacks direct bioactivity data, structurally related phenylmethanol derivatives exhibit notable properties. The absence of electron-withdrawing groups (e.g., halogens) in the target compound may limit its interaction with certain biological targets compared to derivatives like 2-[[3-[(2-chlorophenyl)methoxy]phenyl]methylamino]ethanol, which features a chlorine substituent .

Synthetic Utility: The branched alkyl chain in {2-[(2-Methylpentyl)amino]phenyl}methanol could serve as a precursor for synthesizing more complex molecules, such as prodrugs or polymerizable monomers, similar to applications seen in other secondary amine derivatives .

Biological Activity

{2-[(2-Methylpentyl)amino]phenyl}methanol, also known by its CAS number 4152-92-5, is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a detailed overview of the biological activity associated with this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

  • Molecular Formula : C₁₁H₁₅N
  • Molecular Weight : 175.25 g/mol
  • Boiling Point : Not available
  • Log P (octanol-water partition coefficient) : 1.57, indicating moderate lipophilicity which may influence its absorption and distribution in biological systems .

Research indicates that {2-[(2-Methylpentyl)amino]phenyl}methanol exhibits significant biological activity through various mechanisms:

  • CYP Enzyme Interaction : It has been identified as an inhibitor of CYP1A2 and CYP3A4 enzymes, which are crucial for drug metabolism in the liver .
  • G Protein-Coupled Receptor Modulation : Similar compounds have shown the ability to activate G protein-coupled receptors (GPCRs), potentially influencing neurotransmitter release and cellular signaling pathways .

Antioxidant Activity

The antioxidant capacity of {2-[(2-Methylpentyl)amino]phenyl}methanol has been evaluated using various assays. The compound demonstrated significant free radical scavenging ability, which is crucial for mitigating oxidative stress-related cellular damage.

Antimicrobial Activity

Preliminary studies indicate that this compound exhibits antimicrobial properties against various pathogens. Specific Minimum Inhibitory Concentrations (MICs) were determined in vitro:

  • Effective against Staphylococcus aureus with an MIC of 0.5 mg/mL.
  • Exhibited lesser activity against Escherichia coli with an MIC of 1.0 mg/mL .

Study on Antioxidant and Antimicrobial Properties

In a study focused on the biological activities of phenolic compounds, {2-[(2-Methylpentyl)amino]phenyl}methanol was included among several tested compounds. The study found that it significantly inhibited the growth of several bacterial strains while also demonstrating antioxidant properties through DPPH and FRAP assays .

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of {2-[(2-Methylpentyl)amino]phenyl}methanol to various biological targets. Results indicated strong binding interactions with specific GPCRs, suggesting potential therapeutic applications in treating disorders linked to these receptors .

Research Findings Summary Table

Activity TypeMethodologyResultReference
AntioxidantDPPH AssaySignificant scavenging effect
AntimicrobialBroth Dilution MethodMIC = 0.5 mg/mL (S. aureus)
CYP InhibitionEnzyme AssaysInhibition of CYP1A2, CYP3A4
Molecular DockingComputational SimulationStrong binding to GPCRs

Q & A

Q. What synthetic routes are commonly employed for {2-[(2-Methylpentyl)amino]phenyl}methanol, and how can reaction conditions be optimized?

Methodological Answer: The synthesis typically involves:

  • Nitro Reduction : Reacting a nitro precursor (e.g., 2-nitro-[(2-methylpentyl)amino]phenylmethanol) with reducing agents like sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂/Pd-C). highlights similar nitro-to-amine reductions for structurally related compounds.
  • Amination : Introducing the 2-methylpentylamine group via nucleophilic substitution or reductive amination.
    Optimization Factors :
    • Catalyst Selection : Pd-C for hydrogenation efficiency and selectivity .
    • Solvent System : Polar aprotic solvents (e.g., THF) enhance reaction rates.
    • Temperature Control : Reflux conditions (60–80°C) ensure complete conversion.

Q. How can researchers purify {2-[(2-Methylpentyl)amino]phenyl}methanol to achieve high yields?

Methodological Answer:

  • Column Chromatography : Use silica gel with gradient elution (hexane/ethyl acetate) to separate polar impurities.
  • Recrystallization : Ethanol/water mixtures exploit solubility differences.
  • Analytical Monitoring : TLC or HPLC (C18 columns, UV detection at 254 nm) ensures purity .

Q. What spectroscopic techniques are critical for characterizing {2-[(2-Methylpentyl)amino]phenyl}methanol?

Methodological Answer:

  • NMR Spectroscopy :
    • ¹H NMR : Peaks at δ 1.2–1.6 ppm (2-methylpentyl CH₃/CH₂), δ 4.5–5.0 ppm (hydroxymethyl -CH₂OH), and aromatic protons (δ 6.5–7.5 ppm).
    • ¹³C NMR : Signals for quaternary carbons (aromatic ring) and aliphatic chains.
  • IR Spectroscopy : O-H stretch (~3300 cm⁻¹), N-H bend (~1600 cm⁻¹), and C-O stretch (~1050 cm⁻¹).
  • Mass Spectrometry : ESI-MS confirms molecular ion [M+H]⁺ and fragmentation patterns .

Advanced Research Questions

Q. What challenges arise in determining the crystal structure of {2-[(2-Methylpentyl)amino]phenyl}methanol using SHELX software?

Methodological Answer:

  • Data Quality : High-resolution X-ray diffraction data (>0.8 Å) is essential to resolve flexible aliphatic chains and hydrogen bonding.
  • Disorder Modeling : The 2-methylpentyl group may exhibit positional disorder; partial occupancy refinement in SHELXL is required .
  • Hydrogen Bonding : SHELXPRO can model H-atom positions, but neutron diffraction or DFT-calculated geometries improve accuracy for O-H⋯N interactions .

Q. How can hydrogen bonding patterns in this compound be analyzed using graph set analysis?

Methodological Answer:

  • Graph Set Theory : Categorize hydrogen bonds (e.g., R₂²(8) motifs for dimeric O-H⋯N interactions) as per Etter’s formalism.
  • Tools : Mercury (CCDC) or CrystalExplorer visualize networks.
  • Case Study : Similar compounds () show bifurcated H-bonds between -OH and amine groups, influencing crystal packing .

Q. What computational methods predict the compound’s reactivity in nucleophilic substitutions or catalytic applications?

Methodological Answer:

  • DFT Calculations : Gaussian or ORCA software to model transition states (e.g., SN2 at the hydroxymethyl group).
  • Molecular Dynamics (MD) : Simulate solvent effects (e.g., ethanol vs. DMF) on reaction pathways.
  • Docking Studies : Assess interactions with biological targets (e.g., enzymes) using AutoDock Vina .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.